5-(furan-2-yl)-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
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Description
Scientific Research Applications
Catalytic Synthesis and Antioxidant Potential
A series of novel chalcone derivatives, structurally related to the compound of interest, showed significant in vitro antioxidant activity. These compounds, synthesized using TiO2-ZnS catalysis, exhibited strong interactions with protein tyrosine kinase, highlighting their potential as antioxidant agents (Prabakaran, Manivarman, & Bharanidharan, 2021).
Antimicrobial and Anticancer Activities
Research on pyridine and thioamide derivatives, incorporating furan and thiophene units, revealed their efficacy in antimicrobial and anticancer activities. These compounds demonstrated high cytotoxicity against various cancer cell lines, including the MCF-7 breast cancer line, showcasing their potential in cancer therapy (Zaki, Al-Gendey, & Abdelhamid, 2018).
Decarboxylative Fluorination
A study on the decarboxylative fluorination of electron-rich heteroaromatics, including furan and thiophene carboxylic acids, revealed an effective method for synthesizing fluorinated compounds. This transition-metal-free approach could have applications in developing compounds with enhanced pharmacological properties (Yuan, Yao, & Tang, 2017).
Antiprotozoal Activities
Isoxazole derivatives, analogous to the compound , showed promising in vitro activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings suggest potential applications of such compounds in treating protozoal infections (Patrick et al., 2007).
Supramolecular Effects on Crystal Packing
A study focused on the crystal packing of furan/thiophene carboxamide compounds, demonstrating the influence of aromaticity on their supramolecular architecture. This research may provide insights into the design of new materials with specific crystal packing properties (Rahmani et al., 2016).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S/c22-17(13-11-15(24-20-13)14-3-1-9-23-14)18-6-8-21-7-5-12(19-21)16-4-2-10-25-16/h1-5,7,9-11H,6,8H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHKKWLJWIWGDGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NO2)C(=O)NCCN3C=CC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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